Cas no 2225176-98-5 (2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid)

• Product Name: 2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid
• CAS No: 2225176-98-5
• MF: C₈H₁₂BClN₂O₂
• MW: 214.457080841064
• CID: 5144232
• Update Time: 2025-11-06

2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid

• Inchi： 1S/C8H12BClN2O2/c1-5(2)3-7-6(9(13)14)4-11-8(10)12-7/h4-5,13-14H,3H2,1-2H3
• InChI Key： BYJXQCGLFAFCAL-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(Cl)N=C1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])(O)O

Additional information on 2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid

Comprehensive Overview of 2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid (CAS No. 2225176-98-5)

2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid (CAS No. 2225176-98-5) is a deuterated boronic acid derivative with significant applications in pharmaceutical research, particularly in the development of deuterated drug candidates and proteolysis-targeting chimeras (PROTACs). This compound belongs to the class of pyrimidine boronic acids, which are widely utilized in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern medicinal chemistry. The incorporation of deuterium (iso-butyl-d9) enhances metabolic stability, making it a valuable tool for drug discovery and isotope labeling studies.

The growing interest in deuterated compounds stems from their ability to improve pharmacokinetic properties, a trend highlighted by the FDA-approved drug Deutetrabenazine. Researchers are increasingly focusing on CAS No. 2225176-98-5 for its potential in central nervous system (CNS) drug development, where metabolic stability is critical. Additionally, its boronic acid moiety enables versatile applications in bioconjugation and covalent inhibitor design, aligning with the rising demand for targeted protein degradation strategies.

From a synthetic perspective, 2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid serves as a key intermediate for constructing deuterated heterocycles. Its chloro-pyrimidine group allows further functionalization via nucleophilic aromatic substitution, while the boronic acid group facilitates palladium-catalyzed couplings. This dual reactivity makes it a hotspot for queries like "deuterated building blocks for drug design" and "boronic acids in PROTAC synthesis"—topics frequently searched in AI-driven chemistry databases.

Environmental and regulatory considerations also drive interest in this compound. Unlike traditional heavy-metal catalysts, boronic acid-based reactions offer greener alternatives, resonating with the sustainable chemistry movement. Searches for "eco-friendly coupling reagents" often highlight its role in reducing waste. Furthermore, its non-hazardous profile (aligned with compliance requirements) positions it favorably for high-throughput screening and industrial-scale applications.

In summary, 2-Chloro-4-(iso-butyl-d9)-pyrimidine-5-boronic acid (CAS No. 2225176-98-5) bridges multiple cutting-edge domains: deuterium chemistry, catalytic cross-coupling, and precision therapeutics. Its adaptability to trending topics like "next-gen isotope labeling" and "fragment-based drug discovery" ensures its relevance in both academic and industrial research landscapes.